Cas no 30896-98-1 (6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione)

• Product Name: 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione
• CAS No: 30896-98-1
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 314137
• PubChem ID: 5743421
• Update Time: 2025-05-20

6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione,6,7,8-trimethoxy-
• 6,7,8-Trimethoxyquinazoline-2,4(1H,3H)-dione
• 6,7,8-trimethoxy-1H-quinazoline-2,4-dione
• SCHEMBL9038259
• UNII-THS2NQ2SCN
• NS00049246
• THS2NQ2SCN
• 6,7,8-trimethoxyquinazoline-2,4-dione
• 30896-98-1
• 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione
• QNACMQOICPJEOM-UHFFFAOYSA-N
• DTXSID70184902
• 2,4(1H,3H)-Quinazolinedione, 6,7,8-trimethoxy-
• EINECS 250-375-1

• Inchi： 1S/C11H12N2O5/c1-16-6-4-5-7(9(18-3)8(6)17-2)12-11(15)13-10(5)14/h4H,1-3H3,(H2,12,13,14,15)
• InChI Key： QNACMQOICPJEOM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2C(NC(NC=21)=O)=O)OC)OC

Computed Properties

• Exact Mass: 252.07466
• Monoisotopic Mass: 252.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 85.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione

Chemical Profile of 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione (CAS No. 30896-98-1)

6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione, identified by its Chemical Abstracts Service (CAS) number 30896-98-1, is a heterocyclic organic compound belonging to the quinazoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activities. Quinazoline derivatives are well-documented for their roles as intermediates in drug development, particularly in the synthesis of molecules targeting various therapeutic pathways.

The molecular structure of 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione features a quinazoline core substituted with three methoxy groups at the 6-, 7-, and 8-positions, along with a dione moiety at the 2- and 4-positions. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemists. The presence of multiple hydrophobic aromatic rings enhances its solubility in organic solvents while allowing for further functionalization through various chemical reactions.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy in inhibiting key enzymes and receptors involved in cancer progression. Studies have highlighted the potential of 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione as a precursor in the development of novel anticancer agents. Its ability to modulate pathways such as tyrosine kinase inhibition has made it a subject of intense investigation in preclinical studies.

One of the most compelling aspects of 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione is its structural flexibility. The methoxy substituents can be selectively modified or removed to explore different biological profiles. For instance, researchers have explored its derivatives as potential inhibitors of kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are critical in tumor angiogenesis and cell proliferation. The dione group provides a site for further chemical manipulation via oxidation-reduction reactions or condensation reactions with other heterocycles.

The synthesis of 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione typically involves multi-step organic transformations starting from readily available aromatic precursors. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the quinazoline core. The introduction of methoxy groups is often achieved through methylation or direct functionalization techniques. Advanced synthetic methodologies have enabled higher yields and purities of this compound, facilitating its use in more complex drug design strategies.

From a pharmacological perspective, 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione exhibits promising activities in vitro and in vivo. Preclinical studies have demonstrated its ability to induce apoptosis in certain cancer cell lines while exhibiting low toxicity toward normal cells. This selective cytotoxicity is attributed to its interaction with specific targets within cancer cells that differ from those in healthy tissues. Further research is ongoing to elucidate the precise mechanisms underlying these effects.

The growing interest in 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione has also spurred investigations into its potential applications beyond oncology. Emerging evidence suggests that this compound may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, it has shown promise as an anti-inflammatory agent by modulating cytokine production and immune responses.

In conclusion, 6,7,8-Trimethoxy-2,4(1H,3H)-quinazolinedione (CAS No. 30896-98-1) represents a significant advancement in pharmaceutical chemistry as both a versatile scaffold and an active pharmaceutical ingredient candidate. Its unique structural features combined with promising biological activities position it as a cornerstone compound for future drug development initiatives across multiple therapeutic areas.